Cas no 85650-21-1 (1-chloro-N-(2-chloroethyl)methanesulfonamide)

• Product Name: 1-chloro-N-(2-chloroethyl)methanesulfonamide
• CAS No: 85650-21-1
• MF: C₃H₇Cl₂NO₂S
• MW: 192.064177751541
• CID: 990824
• PubChem ID: 332413
• Update Time: 2025-04-20

1-chloro-N-(2-chloroethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-chloro-N-(2-chloroethyl)methanesulfonamide
• NSC329229
• DTXSID70318361
• 85650-21-1
• NSC-329229
• CHEMBL276113

• Inchi： 1S/C3H7Cl2NO2S/c4-1-2-6-9(7,8)3-5/h6H,1-3H2
• InChI Key： DYUMOVYMYUPZSN-UHFFFAOYSA-N
• SMILES： ClCS(NCCCl)(=O)=O

Computed Properties

• Exact Mass: 190.9574550g/mol
• Monoisotopic Mass: 190.9574550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.6Ų